Cas no 88036-12-8 (2-Cyclohexen-1-one, 3-(phenylsulfonyl)-)

• Product Name: 2-Cyclohexen-1-one, 3-(phenylsulfonyl)-
• CAS No: 88036-12-8
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 647825
• PubChem ID: 12553289
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)cyclohex-2-en-1-one
• DTXSID70502309
• 88036-12-8

• Inchi： 1S/C12H12O3S/c13-10-5-4-8-12(9-10)16(14,15)11-6-2-1-3-7-11/h1-3,6-7,9H,4-5,8H2
• InChI Key： BJUBZFKQEUXXGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CC(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 236.05071541g/mol
• Monoisotopic Mass: 236.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.6Ų